![molecular formula C14H17NO6 B555827 Glycine methyl ester hydrochloride CAS No. 5680-79-5](/img/structure/B555827.png)
Glycine methyl ester hydrochloride
Overview
Description
Glycine methyl ester hydrochloride, also known as methyl glycinate hydrochloride, is a derivative of glycine. It is used in the preparation of amino acids and organic compounds .
Synthesis Analysis
This compound can be synthesized from formaldehyde in a three-step process. First, formaldehyde is hydrolyzed with dilute potassium cyanide and acetic acid to form methylene-amino acetonitrile. The nitrile is then hydrolyzed with barium hydroxide and boiled with norit to produce glycine. Finally, the glycine is allowed to react with sulfuric acid and thionyl chloride to produce glycine methyl ester .Molecular Structure Analysis
The molecular formula of this compound is C3H8ClNO2. It is a derivative of the amino acid glycine. The molecular weight is 125.55 g/mol .Chemical Reactions Analysis
On this compound, Lattice parameter, FT-IR, FT-Raman, DFT, HOMO-LUMO, MEP, ADMET, and docking investigations are studied .Physical And Chemical Properties Analysis
This compound is a white, water-soluble solid. It has a molecular weight of 125.55 g/mol. The compound is not considered hazardous by the 2012 OSHA Hazard Communication Standard .Scientific Research Applications
1. Drug Delivery Systems
Glycine methyl ester hydrochloride, as a component of amino acid ester-based ionic liquids, has shown potential in enhancing the permeation of drugs through the skin. Novel ionic liquids incorporating this compound were developed, demonstrating improved drug permeation and indicating potential use in transdermal drug delivery systems. The study also highlighted the biocompatibility of these compounds, adding to their viability for medical applications (Zheng et al., 2020).
2. Thermosensitive Materials
This compound was used in the synthesis of phosphazene derivatives with amino acid esters, which exhibited thermosensitive properties. These compounds, showing lower critical solution temperatures around body temperature, are of interest for biomedical applications due to their biocompatible degradation products and temperature-sensitive behavior (Uslu et al., 2017).
3. Synthesis of Amino Acid Esters
The substance has been involved in the synthesis of various amino acid methyl ester hydrochlorides. A method involving the reaction with amino acids in a methanol solution of thionyl chloride was demonstrated to be simple, convenient, and produced high purity products with high yields, indicating its relevance in chemical synthesis processes (Sun Lu, 2007).
4. Nanocomposite Additives for Drilling Fluids
In the field of material science, this compound was synthesized and used to modify the surface of graphene oxide. The modified graphene oxide showed promising results as an additive for drilling fluids, enhancing their thermal stability and reducing filtration loss. This highlights its potential application in improving the performance of water-based drilling fluids (Batiha et al., 2020).
Mechanism of Action
Target of Action
Glycine methyl ester hydrochloride is the hydrochloride of the methyl ester of the amino acid glycine . It is primarily used in the synthesis of peptides and cyclophosphazene compounds with amino acid esters as side groups . Therefore, its primary targets are the amino acid sequences in these peptides and compounds.
Mode of Action
The compound interacts with its targets through a series of chemical reactions. It can be prepared by treating glycine with two equivalents of trimethylsilyl chloride, followed by the addition of methanol . Upon treatment with a base, the salt converts to glycine methyl ester . This interaction results in the formation of peptides in an aqueous medium, making it a green method for peptide formation .
Biochemical Pathways
This compound affects the biochemical pathways involved in peptide synthesis. It is utilized in the formation of cyclophosphazene compounds with amino acid esters as side groups . The compound’s role in these pathways leads to the downstream effect of peptide and compound formation.
Pharmacokinetics
As a water-soluble solid , it is likely to have good bioavailability
Result of Action
The molecular effect of this compound’s action is the formation of peptides and cyclophosphazene compounds with amino acid esters as side groups . On a cellular level, these peptides and compounds can interact with various biological systems, depending on their specific amino acid sequences.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. The hydrochloride form of the compound is shelf-stable . Therefore, the storage conditions significantly impact the compound’s stability and efficacy.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Glycine methyl ester hydrochloride plays a significant role in biochemical reactions. It is used to synthesize cyclophosphazene compounds with amino acid esters as side groups . Additionally, it can be utilized to synthesize peptides in an aqueous medium, which makes it a green method for peptide formation
Cellular Effects
The specific cellular effects of this compound are not well-documented in the literature. As a derivative of the amino acid glycine, it may have similar effects. Glycine is found as a biological molecule in the central nervous system and has an inhibitory effect, especially in the spinal cord, brainstem, and retina . It is also a precursor to proteins .
Molecular Mechanism
It can be prepared by treating glycine with two equivalents of trimethylsilyl chloride, followed by the addition of methanol . Upon treatment with base, the salt converts to glycine methyl ester .
Temporal Effects in Laboratory Settings
This compound and other esters of glycine are not shelf-stable, tending to polymerize when stored at room temperature . The hydrochloride form of Glycine methyl ester is shelf-stable .
Metabolic Pathways
The specific metabolic pathways involving this compound are not well-documented in the literature. As a derivative of the amino acid glycine, it may be involved in similar metabolic pathways. Glycine can be generated from choline, glycine oxalate, betaine (trimethylglycine), glucose (via serine), during the endogenous synthesis of L-carnitine and likely from threonine .
properties
IUPAC Name |
methyl 2-aminoacetate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H7NO2.ClH/c1-6-3(5)2-4;/h2,4H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COQRGFWWJBEXRC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H8ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
616-34-2 (Parent) | |
Record name | Methyl glycinate hydrochloride | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005680795 | |
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DSSTOX Substance ID |
DTXSID20205358 | |
Record name | Methyl glycinate hydrochloride | |
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Molecular Weight |
125.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White hygroscopic powder; [Alfa Aesar MSDS] | |
Record name | Glycine methyl ester hydrochloride | |
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CAS RN |
5680-79-5 | |
Record name | Glycine methyl ester hydrochloride | |
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Record name | Methyl glycinate hydrochloride | |
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Record name | 5680-79-5 | |
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Record name | Methyl glycinate hydrochloride | |
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Record name | Methyl glycinate hydrochloride | |
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Record name | Methyl glycinate hydrochloride | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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